2-(2-Bromo-3-fluorophenyl)acetonitrile
Overview
Description
2-(2-Bromo-3-fluorophenyl)acetonitrile is a chemical compound with the CAS Number: 1000339-53-6 . It has a molecular weight of 214.04 . The IUPAC name for this compound is (2-bromo-3-fluorophenyl)acetonitrile . The physical form of this compound is liquid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H5BrFN/c9-8-6(4-5-11)2-1-3-7(8)10/h1-3H,4H2 . This code provides a specific description of the molecule’s structure, including the arrangement and bonding of its atoms.Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It has a refractive index of n20/D 1.551 and a density of 1.589 g/mL at 25 °C .Scientific Research Applications
Synthesis of Antitumor Agents
2-(2-Bromo-3-fluorophenyl)acetonitrile is used in the synthesis of antitumor agents. For instance, 5-fluorouridine reacts with propionyl bromide in acetonitrile to afford derivatives such as 5-fluoro-2′-deoxyuridine (FUDR), a notable antitumor agent. This process demonstrates the role of such compounds in facilitating the production of important pharmaceuticals (Ozaki, Katakami, & Saneyoshi, 1977).
Development of Radiopharmaceuticals
In the field of radiopharmaceuticals, this compound contributes to the synthesis of compounds like 2-bromo-1-[18F]fluoroethane. This synthesis is pivotal for the automated preparation of 18F-fluoroethylated radiopharmaceuticals, which are crucial in medical imaging and diagnostics (Comagic, Piel, Schirrmacher, Höhnemann, & Rösch, 2001).
Chemical Synthesis and Material Science
This compound is also instrumental in chemical synthesis and material science. For example, the halodeboronation of aryl boronic acids, facilitated by compounds like this compound, is essential in creating various aryl bromides and chlorides, showcasing its versatility in chemical transformations (Szumigala, Devine, Gauthier, & Volante, 2004).
Sensing and Detection Technologies
Moreover, this compound plays a role in the development of sensing and detection technologies. For instance, it's used in creating receptors for selective sensing of fluoride ions, demonstrating its utility in analytical chemistry and environmental monitoring (Saravanakumar, Sengottuvelan, Kandaswamy, Aravindan, & Velmurugan, 2005).
Safety and Hazards
This compound has several hazard statements including H302, H312, H315, H319, H332, and H335 . These indicate that it is harmful if swallowed, in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and ensuring adequate ventilation .
Properties
IUPAC Name |
2-(2-bromo-3-fluorophenyl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrFN/c9-8-6(4-5-11)2-1-3-7(8)10/h1-3H,4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNRKRGGFBOTOAT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)Br)CC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701294526 |
Source
|
| Record name | 2-Bromo-3-fluorobenzeneacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701294526 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1000339-53-6 |
Source
|
| Record name | 2-Bromo-3-fluorobenzeneacetonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1000339-53-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-3-fluorobenzeneacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701294526 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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